Cas no 1383718-48-6 (2-((3-Chlorophenyl)amino)-7,8-dihydroquinazolin-5(6H)-one)

• Product Name: 2-((3-Chlorophenyl)amino)-7,8-dihydroquinazolin-5(6H)-one
• CAS No: 1383718-48-6
• MF: C₁₄H₁₂ClN₃O
• MW: 273.717581748962
• CID: 4937366
• Update Time: 2025-10-30

2-((3-Chlorophenyl)amino)-7,8-dihydroquinazolin-5(6H)-one Chemical and Physical Properties

Names and Identifiers

• 2-((3-CHLOROPHENYL)AMINO)-7,8-DIHYDROQUINAZOLIN-5(6H)-ONE
• BDBM50438305
• 2-(3-chloroanilino)-7,8-dihydro-6H-quinazolin-5-one
• 2-((3-Chlorophenyl)amino)-7,8-dihydroquinazolin-5(6H)-one

• Inchi： 1S/C14H12ClN3O/c15-9-3-1-4-10(7-9)17-14-16-8-11-12(18-14)5-2-6-13(11)19/h1,3-4,7-8H,2,5-6H2,(H,16,17,18)
• InChI Key： PSIUKUAVWWOLJH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1=NC=C2C(CCCC2=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 339
• XLogP3: 2.8
• Topological Polar Surface Area: 54.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-((3-Chlorophenyl)amino)-7,8-dihydroquinazolin-5(6H)-one

Introduction to 2-((3-Chlorophenyl)amino)-7,8-dihydroquinazolin-5(6H)-one (CAS No. 1383718-48-6)

2-((3-Chlorophenyl)amino)-7,8-dihydroquinazolin-5(6H)-one, with the CAS number 1383718-48-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of quinazolines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The unique structure of 2-((3-Chlorophenyl)amino)-7,8-dihydroquinazolin-5(6H)-one makes it a promising candidate for various therapeutic applications.

The chemical structure of 2-((3-Chlorophenyl)amino)-7,8-dihydroquinazolin-5(6H)-one consists of a quinazoline core with a 3-chlorophenyl substituent attached to the amino group at position 2. The presence of the chloro substituent on the phenyl ring imparts additional stability and enhances the compound's ability to interact with biological targets. The dihydro form of the quinazoline ring further contributes to its pharmacological profile by affecting its solubility and metabolic stability.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-((3-Chlorophenyl)amino)-7,8-dihydroquinazolin-5(6H)-one. One of the most promising areas of investigation is its antitumor activity. Studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 2-((3-Chlorophenyl)amino)-7,8-dihydroquinazolin-5(6H)-one selectively targets and inhibits the activity of Aurora kinases, a family of enzymes that play a critical role in cell division and mitosis. By disrupting these kinases, the compound effectively blocks the progression of the cell cycle and induces apoptosis in cancer cells. This selective mechanism of action minimizes toxicity to normal cells, making it a promising candidate for further development as an anticancer agent.

Beyond its antitumor properties, 2-((3-Chlorophenyl)amino)-7,8-dihydroquinazolin-5(6H)-one has also shown potential in other therapeutic areas. For instance, research has indicated that this compound possesses anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-((3-Chlorophenyl)amino)-7,8-dihydroquinazolin-5(6H)-one have been extensively studied to optimize its therapeutic potential. Preclinical studies have demonstrated that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily by cytochrome P450 enzymes in the liver, with a half-life that allows for once-daily dosing regimens in animal models.

To further enhance its therapeutic efficacy and reduce potential side effects, researchers are exploring various drug delivery systems for 2-((3-Chlorophenyl)amino)-7,8-dihydroquinazolin-5(6H)-one. Nanoparticle formulations have shown promise in improving drug solubility and targeting specific tissues or organs. These advanced delivery systems can potentially increase drug concentration at the site of action while minimizing systemic exposure.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-((3-Chlorophenyl)amino)-7,8-dihydroquinazolin-5(6H)-one in human subjects. Early-phase trials have demonstrated acceptable safety profiles with no major adverse events reported. These trials are crucial for determining optimal dosing regimens and identifying any potential side effects or drug interactions.

In conclusion, 2-((3-Chlorophenyl)amino)-7,8-dihydroquinazolin-5(6H)-one (CAS No. 1383718-48-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in areas such as oncology and inflammation. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in clinical practice.